
Comprehensive Guide to the Proper Disposal of
NSC 13138

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NSC 13138

Cat. No.: B181761 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of NSC 13138 (also known as Cinchoninic acid or 4-Carboxyquinoline). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe laboratory practices and environmental protection.

Chemical and Safety Data
NSC 13138 is an endogenous metabolite. As with any laboratory chemical, it is crucial to be

aware of its properties and potential hazards before handling.

Table 1: Chemical and Physical Properties of NSC 13138

Property Value

CAS Number 486-74-8

Molecular Formula C₁₀H₇NO₂

Molecular Weight 173.17 g/mol

Appearance Solid

Storage Temperature 4°C

Table 2: Hazard Identification and Personal Protective Equipment (PPE)
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Hazard Category Description
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation Causes skin irritation.
Chemical-resistant gloves

(e.g., nitrile), lab coat.

Eye Irritation Causes serious eye irritation.
Safety glasses with side

shields or goggles.

Respiratory Irritation
May cause respiratory

irritation.

Use in a well-ventilated area or

with a fume hood.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of NSC 13138.

This process is designed to minimize risk to personnel and the environment.

Experimental Protocol: Disposal of Solid NSC 13138 Waste

Step 1: Segregation and Collection

Collect waste NSC 13138 in a designated, properly labeled, and sealed container.

Do not mix with other chemical waste unless compatibility has been confirmed.

The container should be made of a material compatible with acidic compounds.

Step 2: Labeling

Clearly label the waste container with "Hazardous Waste," the chemical name ("NSC
13138" or "Cinchoninic acid"), and the associated hazards (e.g., "Irritant").

Step 3: Storage

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be cool, dry, and well-ventilated, away from incompatible materials.
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Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Important Considerations:

Do not dispose of NSC 13138 down the drain.

In case of a spill, avoid generating dust. Carefully sweep up the solid material and place it in

the designated hazardous waste container.

Always consult your institution's specific waste disposal guidelines, as they may have

additional requirements.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of NSC
13138 in a laboratory setting.
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Safe Handling

Disposal Procedure

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh and Prepare Solutions

Collect Waste in a
Designated Container

Generate Waste

Label Container with
'Hazardous Waste' and Chemical Name

Store in a Secure
Hazardous Waste Area

Contact EHS for
Professional Disposal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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